Cas no 5452-92-6 (diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate)
5452-92-6 structure
Product Name:diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate
CAS No:5452-92-6
MF:C19H33NO4
MW:339.469626188278
CID:941742
PubChem ID:409158
Update Time:2025-04-19
diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate
- AC1L8W9X
- NSC19014
- NSC-19014
- Diethyl cycloheptyl(piperidin-1-yl)propanedioate
- DTXSID90328306
- 5452-92-6
-
- Inchi: 1S/C19H33NO4/c1-3-23-17(21)19(18(22)24-4-2,20-14-10-7-11-15-20)16-12-8-5-6-9-13-16/h16H,3-15H2,1-2H3
- InChI Key: UFUQIPIIDRUPCX-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(C1CCCCCC1)N1CCCCC1)=O
Computed Properties
- Exact Mass: 339.24100
- Monoisotopic Mass: 339.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 423.6°C at 760 mmHg
- Flash Point: 210°C
- Refractive Index: 1.495
- PSA: 55.84000
- LogP: 3.24560
diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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